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Compound of Interest

Compound Name:
Carbonodithioic acid, O,S-dimethyl

ester

Cat. No.: B034010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O,S-Dimethyl xanthate, also known as O-methyl S-methyl carbonodithioate, is an organosulfur

compound belonging to the xanthate family. Xanthates are widely utilized in various industrial

processes, including as flotation agents in the mining industry and as intermediates in organic

synthesis. A thorough understanding of the physical properties of specific xanthate esters like

O,S-dimethyl xanthate is crucial for its application, handling, and the development of new

synthetic methodologies. This technical guide provides a summary of the available physical

and chemical data for O,S-dimethyl xanthate, outlines general experimental protocols for its

characterization, and illustrates relevant chemical pathways.

Core Physical and Chemical Properties
Quantitative experimental data for the physical properties of O,S-dimethyl xanthate are not

readily available in the surveyed scientific literature. However, computed properties and data

for its isomer, S,S'-dimethyl dithiocarbonate, are available and presented here for reference

and comparison.

Table 1: Physical and Chemical Properties of O,S-Dimethyl Xanthate and its Isomer
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Property
O,S-Dimethyl Xanthate
(Target Compound)

S,S'-Dimethyl
Dithiocarbonate (Isomer
for Comparison)

Synonyms

O-Methyl S-methyl

carbonodithioate, Dimethyl

xanthate[1][2]

Bis(methylthio)methanone,

Carbonodithioic acid S,S-

dimethyl ester[3][4]

CAS Number 19708-81-7[1][2] 868-84-8[3][4]

Molecular Formula C₃H₆OS₂[1][2] C₃H₆OS₂[3][4]

Molecular Weight 122.21 g/mol [1][2] 122.21 g/mol [5]

Physical State
Not explicitly reported; likely a

liquid at room temperature.
Colorless liquid[3]

Melting Point Data not available Data not available

Boiling Point Data not available 169 °C[3]

Density Data not available
1.1705 g/cm³ to 1.19 g/cm³[3]

[6]

Solubility

General solubility in organic

solvents is expected for

xanthate esters.[7]

Soluble in organic solvents like

ethanol and acetone; insoluble

in water.[8]

XLogP3-AA (Computed) 1.7[1] 1.6[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of O,S-dimethyl

xanthate are not specified in the available literature. However, the following are general

methodologies that can be applied for the characterization of this and similar organic

compounds.

Synthesis and Purification of O,S-Dimethyl Xanthate
Objective: To synthesize O,S-dimethyl xanthate from a corresponding alkali metal xanthate and

an alkylating agent.
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Materials:

Potassium methylxanthate (C₂H₃KOS₂)[9]

Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

Anhydrous solvent (e.g., diethyl ether, acetone)

Stirring apparatus

Reaction flask

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a clean, dry reaction flask, dissolve potassium methylxanthate in a suitable anhydrous

solvent.

With continuous stirring, add a stoichiometric amount of the methylating agent (e.g., methyl

iodide) dropwise to the solution. The reaction is an alkylation of the xanthate anion.[7]

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, the precipitated inorganic salt (e.g., potassium iodide) is removed by

filtration.

The filtrate is transferred to a separatory funnel and washed with water to remove any

remaining water-soluble impurities.

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is

removed under reduced pressure using a rotary evaporator.
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The crude O,S-dimethyl xanthate can be further purified by vacuum distillation.

Determination of Solubility
Objective: To qualitatively or quantitatively determine the solubility of O,S-dimethyl xanthate in

various solvents.

Materials:

O,S-Dimethyl xanthate

A range of solvents (e.g., water, ethanol, acetone, hexane)

Test tubes or vials

Vortex mixer

Analytical balance

Spectrophotometer (for quantitative analysis)

Procedure:

Qualitative Assessment: To a series of test tubes, add a small, measured amount of O,S-

dimethyl xanthate.

Add a small volume of a solvent to each test tube and agitate vigorously.

Observe if the compound dissolves completely. Continue adding the solvent in small

increments until the solid is fully dissolved or it is apparent that it is insoluble.

Quantitative Assessment (Shake-Flask Method): Prepare a saturated solution of O,S-

dimethyl xanthate in a chosen solvent by adding an excess of the compound to a known

volume of the solvent in a sealed flask.

Agitate the mixture at a constant temperature until equilibrium is reached.

Carefully separate the undissolved solid from the solution by filtration or centrifugation.
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Determine the concentration of the dissolved O,S-dimethyl xanthate in the supernatant using

a suitable analytical technique, such as UV-Vis spectroscopy, after creating a calibration

curve.

Spectroscopic Characterization
1. Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of O,S-dimethyl xanthate to identify its functional

groups.

Procedure (for a liquid sample):[10][11]

Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

Place a drop of the neat liquid O,S-dimethyl xanthate onto the surface of one salt plate.

Carefully place the second salt plate on top to create a thin liquid film.

Mount the plates in the sample holder of the FT-IR spectrometer.

Acquire the spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).[12]

The resulting spectrum should show characteristic absorption bands for C=S, C-O, and C-S

bonds.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the molecular structure of O,S-

dimethyl xanthate.

Procedure:[13][14]

Dissolve a small amount of the purified O,S-dimethyl xanthate in a deuterated solvent (e.g.,

CDCl₃).

Transfer the solution to an NMR tube.
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Acquire the ¹H NMR spectrum. The expected signals would correspond to the two different

methyl groups (-OCH₃ and -SCH₃).

Acquire the ¹³C NMR spectrum. This will show distinct signals for the carbon atoms in the

methyl groups and the thiocarbonyl carbon (C=S).

3. UV-Visible (UV-Vis) Spectroscopy

Objective: To measure the electronic absorption spectrum of O,S-dimethyl xanthate.

Procedure:

Prepare a dilute solution of O,S-dimethyl xanthate in a UV-transparent solvent (e.g., ethanol,

hexane).

Use a quartz cuvette to hold the sample.

Record the absorption spectrum over the appropriate wavelength range (typically 200-400

nm for thiocarbonyl compounds).

The spectrum is expected to show characteristic absorptions for the n→π* and π→π*

transitions of the thiocarbonyl group.

Chemical Pathways
While specific signaling pathways involving O,S-dimethyl xanthate in a biological context are

not well-documented, its chemical reactivity, particularly its decomposition, is relevant.

Xanthates are known to be unstable in both acidic and basic aqueous solutions.[15]

General Synthesis of O,S-Dimethyl Xanthate
The synthesis involves the reaction of a methyl xanthate salt with a methylating agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9420687/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ProductsPotassium Methylxanthate
(CH₃OCS₂K)
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(CH₃OC(S)SCH₃)
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Click to download full resolution via product page

Caption: General synthesis of O,S-dimethyl xanthate via alkylation of a xanthate salt.

Decomposition of Xanthate Esters
Xanthate esters can undergo decomposition under different conditions. The Chugaev

elimination is a classic example of thermal decomposition for xanthates with a β-hydrogen,

which is not applicable to dimethyl xanthate. However, hydrolysis can occur under acidic or

basic conditions.

Acid-Catalyzed Hydrolysis:

In acidic conditions, the xanthate ester can be protonated, leading to hydrolysis to form an

alcohol, carbon disulfide, and a thiol.[16][17]

O,S-Dimethyl Xanthate Protonated Intermediate+ H⁺
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Caption: Generalized pathway for acid-catalyzed hydrolysis of a xanthate ester.

Base-Catalyzed Hydrolysis (Saponification):

In the presence of a strong base, xanthate esters can undergo saponification, which involves

nucleophilic attack by a hydroxide ion. This leads to the formation of an alcohol, a thiol, and

carbonate species.[18][19]
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Caption: Generalized pathway for base-catalyzed hydrolysis of a xanthate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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